molecular formula C10H15NO2 B8501176 2-(4-Aminophenyl)-2-methylpropane-1,3-diol CAS No. 1236061-26-9

2-(4-Aminophenyl)-2-methylpropane-1,3-diol

Cat. No.: B8501176
CAS No.: 1236061-26-9
M. Wt: 181.23 g/mol
InChI Key: XQCNMHFONQFNBP-UHFFFAOYSA-N
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Description

2-(4-Aminophenyl)-2-methylpropane-1,3-diol is a useful research compound. Its molecular formula is C10H15NO2 and its molecular weight is 181.23 g/mol. The purity is usually 95%.
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Properties

CAS No.

1236061-26-9

Molecular Formula

C10H15NO2

Molecular Weight

181.23 g/mol

IUPAC Name

2-(4-aminophenyl)-2-methylpropane-1,3-diol

InChI

InChI=1S/C10H15NO2/c1-10(6-12,7-13)8-2-4-9(11)5-3-8/h2-5,12-13H,6-7,11H2,1H3

InChI Key

XQCNMHFONQFNBP-UHFFFAOYSA-N

Canonical SMILES

CC(CO)(CO)C1=CC=C(C=C1)N

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To a refluxing solution of 2-(2-bromo-4-nitrophenyl)-2-methylpropane-1,3-diol (211 mg, 0.73 mmol) in ethanol (15.5 mL) was added ammonium formate (211 mg, 3.35 mmol) followed by the addition of Pd/C (140 mg, 1.32 mmol). The reaction mixture was refluxed for an additional 10 minutes, cooled to room temperature and filtered through a plug of celite. The solvent was evaporated under reduced pressure to give 2-(4-aminophenyl)-2-methylpropane-1,3-diol (112 mg, 85%).
Quantity
211 mg
Type
reactant
Reaction Step One
Quantity
211 mg
Type
reactant
Reaction Step One
Quantity
15.5 mL
Type
solvent
Reaction Step One
Name
Quantity
140 mg
Type
catalyst
Reaction Step Two

Synthesis routes and methods II

Procedure details

To a stirred solution of 2-methyl-2-(4-nitrophenyl)propane-1,3-diol (1.2 g, 5.68 mmol, 1.0 eq) in ethanol (30 mL) was added 10% Pd/C (300 mg) and the mixture was stirred under hydrogen gas balloon atmosphere for 5 h at RT. The reaction mixture was filtered through celite pad and filtrate concentrated under vacuum to get 2-(4-aminophenyl)-2-methylpropane-1,3-diol (1 g, 97%; TLC system: chloroform/MeOH (9:1); Rf: 0.3).
Name
2-methyl-2-(4-nitrophenyl)propane-1,3-diol
Quantity
1.2 g
Type
reactant
Reaction Step One
Quantity
30 mL
Type
solvent
Reaction Step One
Name
Quantity
300 mg
Type
catalyst
Reaction Step One

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